5-methyl-1H-pyrrolo[3,2-b]pyridin-3-amine

• IUPAC Name: 5-methyl-1H-pyrrolo[3,2-b]pyridin-3-amine
• InChI: InChI=1S/C8H9N3/c1-5-2-3-7-8(11-5)6(9)4-10-7/h2-4,10H,9H2,1H3
• InChI Key: FTPBMWCMOPXYRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)NC=C2N
• Molecular Formula: C8H9N3
• Molecular Weight: 147.18 g/mol

Description

“5-methyl-1H-pyrrolo[3,2-b]pyridin-3-amine” is a chemical compound that belongs to the class of organic compounds known as pyrrolopyridines. It is a derivative of pyrrolopyridine, which is a polycyclic aromatic compound with a pyrrole ring fused to a pyridine ring.

Synthesis Analysis

The synthesis of “5-methyl-1H-pyrrolo[3,2-b]pyridin-3-amine” and its derivatives has been reported in several studies. For instance, the dihydrochloride salt of a related compound, pexidartinib, was synthesized and the crystal structure of its dihydrate was determined from single crystal data. Another study reported a series of 1H-pyrrolo[2,3-b]pyridine derivatives with potent activities against FGFR1, 2, and 3.

Molecular Structure Analysis

The molecular structure of “5-methyl-1H-pyrrolo[3,2-b]pyridin-3-amine” and its related compounds has been analyzed in several studies. In the pexidartinib molecule, the N atom of the central pyridine ring and the pyridine-N atom of the pyrrolopyridine group are both protonated. The pexidartinib molecule forms N–H···O and N–H···Cl interactions with neighboring water molecules and chloride ions, respectively.

Scientific Research Applications

Kinase Inhibitors

The azaindole framework, which includes compounds like 3-AMINO-5-METHYL-4-AZAINDOLE, has been extensively used in the design of kinase inhibitors. .

Medicinal Chemistry

Azaindoles and derivatives are pivotal core structures in pharmaceuticals and natural products. .

Future Directions

The future directions for the research and development of “5-methyl-1H-pyrrolo[3,2-b]pyridin-3-amine” and its derivatives could involve further studies on their synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, more research is needed to fully understand their safety profile and potential applications in various fields.

Mechanism of Action

Target of Action

It’s known that azaindole derivatives, which include 3-amino-5-methyl-4-azaindole, have been used as kinase inhibitors . Kinases are proteins that play a crucial role in cell signaling and regulation. They are involved in a wide range of cellular processes, including cell growth, differentiation, metabolism, and apoptosis .

Mode of Action

Azaindole derivatives are known to bind with high affinity to multiple receptors . This binding can inhibit the activity of the target proteins, leading to changes in cellular processes .

Biochemical Pathways

It’s known that kinase inhibitors can affect a variety of pathways, including those involved in cell growth, differentiation, and apoptosis . The inhibition of these pathways can lead to downstream effects such as the suppression of cell proliferation and the induction of cell death .

Pharmacokinetics

It’s known that the azaindole core can be used to modulate and finely tune these properties . This can impact the bioavailability of the compound, which is a critical factor in its effectiveness as a drug .

Result of Action

As a kinase inhibitor, it can be expected to suppress cell proliferation and induce cell death . This can result in the inhibition of disease progression in conditions such as cancer .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the activity and stability of the compound .